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Compound of Interest

Compound Name: Ammelide-13C3

Cat. No.: B565212 Get Quote

An In-depth Technical Guide on the Core Chemical Structure and Properties of Ammelide-
13C3

This technical guide provides a comprehensive overview of Ammelide-13C3, a stable isotope-

labeled form of ammelide. This document is intended for researchers, scientists, and drug

development professionals, offering detailed information on its chemical structure, properties,

and relevant experimental protocols.

Chemical Structure and Properties
Ammelide-13C3 is an isotopologue of ammelide, where the three carbon atoms in the triazine

ring are replaced with the stable isotope carbon-13 (¹³C). This labeling provides a distinct mass

shift, making it an ideal internal standard for quantitative analysis by mass spectrometry.

Chemical Structure:
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LC-MS/MS Workflow for Ammelide Quantification

Sample Preparation

Sample Cleanup

Analysis

Weigh 1 g of sample

Spike with Ammelide-13C3
(Internal Standard)

Extract with Acetonitrile/Water

Centrifuge to separate solids

Collect supernatant

Solid Phase Extraction (SPE)

Elute analytes

Evaporate to dryness

Reconstitute in mobile phase

Inject into LC-MS/MS

Quantify Ammelide
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Bacterial Melamine Degradation Pathway
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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